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Compound of Interest

Compound Name:
1-(2-bromo-1,1,2,2-

tetrafluoroethyl)-1H-imidazole

CAS No.: 900534-71-6

Cat. No.: B2855520

Get Quote

Executive Summary: The Shift to Imidazole
Architectures
For decades, diethylaminosulfur trifluoride (DAST) and its derivative Deoxo-Fluor defined the

landscape of deoxyfluorination. However, their volatility, thermal instability, and tendency to

induce elimination side-products have necessitated a shift toward more robust architectures.

This guide benchmarks Imidazole-Based Reagents—specifically PhenoFluor™ (and its analog

AlkylFluor) and DFI (2,2-Difluoro-1,3-dimethylimidazolidine)—against legacy aminosulfuranes.

The Verdict:

For Phenols:PhenoFluor is the superior reagent, enabling the fluorination of electron-rich

phenols where SNAr fails.

For Alcohols:PhenoFluor offers the highest chemoselectivity for complex scaffolds

(preventing elimination). DFI serves as a safer, thermally stable drop-in replacement for
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DAST in bulk synthesis.

Safety: Imidazole reagents exhibit significantly higher decomposition temperatures (>200°C)

compared to DAST (~140°C), mitigating explosion risks in scale-up.

The Contenders: Technical Specifications
Feature PhenoFluor™ DFI DAST (Legacy)

Core Structure

1,3-bis(2,6-

diisopropylphenyl)imid

azolium

Imidazolidine-based Aminosulfur trifluoride

Physical State Crystalline Solid Liquid Fuming Liquid

Therm.[1][2] Stability
Stable up to ~213°C

(DSC)
Stable up to ~180°C

Dec. ~140°C

(Explosive risk)

Primary Utility

Phenols

Ar-F; Complex

Alcohols

R-F

Alcohols

R-F; C=O

CF

General

Deoxyfluorination

Moisture Tol.
Moderate (Hydrolyzes

to urea)
Low (Generates HF)

Very Low (Explosive

hydrolysis)

Key Advantage

Late-stage

functionalization;

Electron-rich phenols

Scalable DAST

alternative
Low cost (Commodity)

Mechanistic Workflow: The PhenoFluor Advantage
Unlike DAST, which activates alcohols via an unstable aminosulfur intermediate that often

collapses via E2 elimination, PhenoFluor operates via a Uronium-Fluoride Ion Pair. This

mechanism is critical for its ability to fluorinate electron-rich phenols—a transformation

previously considered impossible via standard nucleophilic aromatic substitution (SNAr).

Figure 1: PhenoFluor Deoxyfluorination Mechanism The diagram below illustrates the

activation of a phenol substrate, formation of the uronium intermediate, and the concerted
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fluoride displacement.[3]
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Transition State
 Heat/Activation
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(Ar-F / R-F)

 Nucleophilic
Substitution

Urea Byproduct

 Leaving Group

Click to download full resolution via product page

Caption: Activation of phenol by PhenoFluor forms a uronium salt; fluoride displacement

releases the aryl fluoride and stable urea byproduct.

Benchmarking Data: Yield & Selectivity
The following data compares fluorination efficiency on "difficult" substrates prone to elimination

or unreactive under standard SNAr conditions.

Table 1: Comparative Efficiency on Challenging
Substrates
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Substrate
Class

Target Product
PhenoFluor

Yield
DAST Yield Notes

Electron-Rich

Phenol
4-Fluoroanisole 82% 0%

DAST cannot

activate electron-

rich phenols;

PhenoFluor

succeeds via

uronium

mechanism [1].

Secondary

Alcohol

Fluorinated

Oligomycin A
71% <10%

DAST causes

extensive

elimination

(dehydration)

and non-

selective

fluorination [2].

Beta-Hydroxy

Ester

Fmoc-Fluoro-

Serine
80% 11%

DAST induces

oxazoline

formation/elimina

tion; PhenoFluor

maintains

chemoselectivity

[3].

Cyclic Alcohol
Cyclohexyl

Fluoride
High Retention Elimination Major

PhenoFluor

favors

substitution over

elimination due

to non-basic

leaving group.

Experimental Protocol: PhenoFluor
Deoxyfluorination
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Context: This protocol is optimized for the conversion of an electron-rich phenol to an aryl

fluoride.[3][4] Safety Note: While PhenoFluor is non-explosive, CsF is hygroscopic, and the

reaction requires anhydrous conditions to prevent hydrolysis of the reagent to urea.

Reagents:
Substrate: Phenol (1.0 equiv)[4]

Reagent: PhenoFluor (1.0 - 1.2 equiv)

Fluoride Source: CsF (2.0 equiv, dry)

Solvent: Toluene (Anhydrous)

Step-by-Step Workflow:
Preparation (Glovebox/Schlenk Line):

In a glovebox or under active N2 flow, charge a reaction vial with the Phenol (1.0 equiv),

PhenoFluor (1.2 equiv), and anhydrous CsF (2.0 equiv).

Expert Tip: CsF must be finely ground and dried (heated under vacuum) prior to use. The

surface area of CsF is the rate-limiting factor.

Solvation:

Add anhydrous Toluene (concentration ~0.2 M).

Seal the vial with a Teflon-lined cap.

Reaction:

Heat the mixture to 80–110°C for 4–12 hours.

Observation: The mixture will likely remain heterogeneous. The disappearance of the solid

PhenoFluor reagent and formation of the urea byproduct (often insoluble) indicates

progress.

Workup:
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Cool to room temperature.[5]

Dilute with Et2O or EtOAc and filter through a pad of Celite to remove inorganic salts and

urea byproduct.

Concentrate the filtrate.

Purification:

Purify via silica gel flash chromatography.

Note: The urea byproduct is highly polar and easily separated from the non-polar aryl

fluoride.

Safety & Handling Profile
The primary driver for adopting imidazole-based reagents in process chemistry is the safety

margin.

Parameter PhenoFluor DAST Implication

Decomposition Onset 213°C 140°C

PhenoFluor allows

higher reaction temps

without runaway risk.

Exotherm Energy Low (0.15 kcal/g) High (Explosive)

DAST requires strict

cryogenic control;

PhenoFluor does not.

Shelf Life
Months (Solid,

Desiccator)

Weeks (Fridge,

degrades)

PhenoFluor reduces

waste from degraded

reagent.

Corrosivity Non-fuming Fumes HF in air

PhenoFluor eliminates

the need for

specialized HF-

resistant glassware

during handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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